Cas no 1222174-93-7 (5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid)
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 5-position and a carboxylic acid group at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity for further functionalization, while the carboxylic acid group allows for derivatization via esterification or amidation. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions and other transformations. The compound is particularly valuable in the development of biologically active molecules due to its well-defined reactivity profile and compatibility with diverse synthetic methodologies.
1222174-93-7 structure
Product Name:5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:1222174-93-7
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD22370661
CID:1016232
PubChem ID:56850538
Update Time:2025-10-20
5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid
- 5-bromo-1-methylpyrazole-3-carboxylic acid
- AKOS023562179
- DTXSID60718735
- SCHEMBL1313309
- DB-123848
- AS-41327
- CS-W007239
- 5-BROMO-1-METHYL-1H-PYRAZOLE-3-CARBOXYLICACID
- QLYDIHRYOAQXJT-UHFFFAOYSA-N
- AMY26255
- MFCD22370661
- 1222174-93-7
- 1H-Pyrazole-3-carboxylic acid, 5-bromo-1-methyl-
- Z1486002914
- SY205471
- XYB17493
- 5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid, 98%
- A850408
- EN300-249424
-
- MDL： MFCD22370661
- Inchi： 1S/C5H5BrN2O2/c1-8-4(6)2-3(7-8)5(9)10/h2H,1H3,(H,9,10)
- InChI Key： QLYDIHRYOAQXJT-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)O)=NN1C
Computed Properties
- Exact Mass: 203.95344g/mol
- Monoisotopic Mass: 203.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.1Ų
5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187761-100mg |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid |
1222174-93-7 | 95+% | 100mg |
$207 | 2021-08-05 | |
| Chemenu | CM187761-250mg |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid |
1222174-93-7 | 95+% | 250mg |
$431 | 2021-08-05 | |
| Chemenu | CM187761-1g |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid |
1222174-93-7 | 95+% | 1g |
$1077 | 2021-08-05 | |
| Chemenu | CM187761-250mg |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid |
1222174-93-7 | 95%+ | 250mg |
$270 | 2023-02-03 | |
| Chemenu | CM187761-1g |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid |
1222174-93-7 | 95%+ | 1g |
$702 | 2023-02-03 | |
| abcr | AB447953-100 mg |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid, 95%; . |
1222174-93-7 | 95% | 100mg |
€300.50 | 2023-04-22 | |
| abcr | AB447953-250 mg |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid, 95%; . |
1222174-93-7 | 95% | 250mg |
€497.50 | 2023-04-22 | |
| abcr | AB447953-1 g |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid, 95%; . |
1222174-93-7 | 95% | 1g |
€1,063.80 | 2023-04-22 | |
| Chemenu | CM187761-100mg |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid |
1222174-93-7 | 95%+ | 100mg |
$169 | 2023-02-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B928636-100mg |
5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid |
1222174-93-7 | 98% | 100mg |
￥990.00 | 2022-09-02 |
5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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